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Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Propaquizafop Extraction and Analysis Method

The following methodology for determining propaquizafop in soil and water samples is based on a 2023

study published in Scientific Reports [1].

e Materials and Reagents:

o Standard: Propaquizafop (99.8% purity).

o Extraction Solvent: Acetonitrile (Chromatographically pure).

o Other Reagents: Formic Acid (FA), Magnesium Sulfate (MgSOa), Sodium Chloride (NacCl),
Calcium Chloride (CaClz2).

o Equipment: High-performance liquid chromatograph (HPLC) with UV detector, Thermo BDS
Hypersil C18 column (250 mm x 4.6 mm, 5 pum).

o Extraction and Clean-up Protocol:

Sample Sample . . - .
Extraction Solvent Additional Steps Centrifugation

Type Amount

Water 1mL 2 mL acetonitrile, 500 Vortex 2 min, add 1.0 g NaCl, 5,000 rpm for 5
uL 0.2% FA water vortex 1 min min
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Sample Sample . . - .
Extraction Solvent Additional Steps Centrifugation
Type Amount
Soil 5-10g 10 mL acetonitrile, 2.5  Oscillate (180 rpm) for 30 5,000 rpm for 5
mL 0.2% FA water min, add 2.0 g NaCl, vortex 1 min
min

e HPLC Analysis Conditions:
o Mobile Phase: Water (A) and Acetonitrile (B) in a 20:80 (v:v) ratio.
o Flow Rate: 1 mL/min.
o Column Temperature: 30 °C.
o Injection Volume: 10 pL.
o Detection Wavelength: 230 nm.
o Retention Time: Approximately 5.5 minutes.

Method Validation and Recovery Rates

The same study provided the following recovery data for this method, demonstrating its accuracy and

precision [1].

Sample Fortification Average Recovery Relative Standard Deviation (RSD,
Type Level (%) %)
Water 0.1mglL™? 87.91 - 107.61 1.58 -5.23
1mglL-t 87.91 - 107.61 1.58-5.23
10mgL™? 87.91 -107.61 1.58-5.23
Soil lpgg? 87.56 - 103.56 1.83-6.37
5puggt 87.56 - 103.56 1.83-6.37
10pug gt 87.56 - 103.56 1.83-6.37
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Experimental Workflow Diagram

The workflow for the extraction and analysis of propaquizafop from soil and water samples is summarized

below.
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Water Sample (1

Add 2 mL Acetonitrile Add 10 mL Acetonitrile
and 500 pL 0.2% FA Water and 2.5 mL 0.2% FA Water

Vortex for 2 Minutes Oscillate (180 rpm) for 30 min

Add 1.0 g NaCl Add 2.0 g NaCl

Vortex for 1 Minute Vortex for 1 Minute

Centrifuge at 5000 rpm for 5 min

Filter Supernatant through
0.22 um Membrane

Click to download full resolution via product page
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Propaquizafop Extraction and Analysis Workflow [1]

Insights and Data Gaps

The method from the 2023 study provides a solid, single-laboratory validation. The recovery rates fall within

an acceptable range for pesticide residue analysis, and the RSD values indicate good repeatability [1].

A key limitation of the available data is the lack of a direct, side-by-side comparison of recovery rates
between propaquizafop and other herbicide extraction methods. A comprehensive comparison guide would

require data on:

o Extraction efficiencies of different herbicides (e.g., other ACCase inhibitors like haloxyfop or
quizalofop) using the same method.

¢ Performance of this method across different laboratories to establish inter-laboratory reproducibility.

e Comparison with other extraction techniques (e.g., QUEChERS, solid-phase extraction).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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